Cas no 1799478-07-1 (2-(3-Tert-butylphenyl)prop-2-en-1-ol)

• Product Name: 2-(3-Tert-butylphenyl)prop-2-en-1-ol
• CAS No: 1799478-07-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6107618
• PubChem ID: 118140962
• Update Time: 2025-11-01

2-(3-Tert-butylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1799478-07-1
• 2-(3-(Tert-butyl)phenyl)prop-2-en-1-ol
• 2-(3-tert-butylphenyl)prop-2-en-1-ol
• SCHEMBL16795892
• EN300-37328019
• 2-(3-Tert-butylphenyl)prop-2-en-1-ol

• Inchi： 1S/C13H18O/c1-10(9-14)11-6-5-7-12(8-11)13(2,3)4/h5-8,14H,1,9H2,2-4H3
• InChI Key： NEZKGIRGQFYGEU-UHFFFAOYSA-N
• SMILES： OCC(=C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-Tert-butylphenyl)prop-2-en-1-ol

2-(3-Tert-butylphenyl)prop-2-en-1-ol (CAS No. 1799478-07-1): A Comprehensive Overview

2-(3-Tert-butylphenyl)prop-2-en-1-ol, also known by its CAS registry number 1799478-07-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a tert-butylphenyl group with a propenol moiety, making it a valuable intermediate in synthetic chemistry.

The tert-butylphenyl group in this compound contributes to its stability and reactivity, while the propenol moiety provides opportunities for further functionalization. Recent studies have highlighted the potential of 2-(3-Tert-butylphenyl)prop-2-en-1-ol in the development of advanced materials, such as high-performance polymers and bioactive molecules. Its ability to undergo various types of polymerization reactions has made it a key component in the synthesis of novel materials with tailored properties.

One of the most promising areas of research involving 2-(3-Tert-butylphenyl)prop-2-en-1-ol is its application in drug discovery. Scientists have explored its potential as a lead compound for developing new pharmaceutical agents targeting specific diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for therapeutic applications.

In addition to its role in drug development, 2-(3-Tert-butylphenyl)prop-2-en-1-ol has gained attention in the agrochemical industry. Researchers have investigated its use as a precursor for herbicides and fungicides, leveraging its structural versatility to create compounds with enhanced efficacy and reduced environmental impact. The compound's ability to undergo selective transformations has been instrumental in these advancements.

The synthesis of 2-(3-Tert-butylphenyl)prop-2-en-1-ol involves a multi-step process that typically begins with the preparation of the tert-butylphenol derivative. This is followed by alkylation or coupling reactions to introduce the propenol group. Recent innovations in catalytic methods have improved the efficiency and sustainability of these reactions, reducing production costs and minimizing waste.

From an environmental perspective, the development of greener synthesis routes for 2-(3-Tert-butylphenyl)prop-2-en-1-ol has been a focal point of research. Scientists are exploring the use of biocatalysts and renewable feedstocks to produce this compound in an eco-friendly manner. These efforts align with global initiatives to promote sustainable chemistry and reduce reliance on non-renewable resources.

In conclusion, 2-(3-Tert-butylphenyl)prop-2-en-1-ol (CAS No. 1799478-07) is a multifaceted compound with vast potential across diverse industries. Its unique structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapies is expected to grow significantly.